[2-[5-(1-Butyl-2-oxoindol-3-ylidene)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl] acetate

Specification

• Molecular Formula: C24H20N4O4S
• Molecular Weight: 460.5 g/mol
• IUPAC Name: [2-[5-(1-butyl-2-oxoindol-3-ylidene)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl]phenyl] acetate
• Standard InChI: InChI=1S/C24H20N4O4S/c1-3-4-13-27-17-11-7-5-9-15(17)19(22(27)30)20-23(31)28-24(33-20)25-21(26-28)16-10-6-8-12-18(16)32-14(2)29/h5-12H,3-4,13H2,1-2H3
• Standard InChI Key: MQBWXEUSCWBCOU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(=NC(=N4)C5=CC=CC=C5OC(=O)C)S3)C1=O

Introduction

The compound [2-[5-(1-Butyl-2-oxoindol-3-ylidene)-6-oxo-thiazolo[3,2-b]triazol-2-yl]phenyl] acetate is a complex organic molecule featuring a thiazolotriazole core linked to an indolinone moiety and a phenyl acetate group. This compound belongs to the class of heterocyclic compounds, which are of significant interest in medicinal chemistry due to their potential applications in drug discovery and development.

Synthesis

The synthesis of this compound typically involves multi-step chemical reactions. Although specific synthesis details for this exact compound are not available in the provided search results, similar compounds often involve reactions such as condensation, cyclization, and acetylation steps. The synthesis process can be optimized based on desired yields and specific reaction conditions.

Biological Activity

While specific biological activity data for [2-[5-(1-Butyl-2-oxoindol-3-ylidene)-6-oxo-thiazolo[3,2-b]triazol-2-yl]phenyl] acetate are not available in the search results, compounds with similar structures have shown potential in anticancer and antimicrobial research. The presence of indolinone and thiazolotriazole moieties suggests possible applications in these areas.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity evaluation, and potential applications in drug discovery. The compound's structural complexity allows for further modifications to enhance its therapeutic efficacy.